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Compound of Interest

Compound Name: 4-Acetaminophen sulfate-d4

Cat. No.: B12364220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Acetaminophen sulfate-d4, a

deuterated analog of a major acetaminophen metabolite. This stable isotope-labeled compound

is a critical internal standard for the accurate quantification of acetaminophen sulfate in various

biological matrices, playing a vital role in pharmacokinetic and drug metabolism studies.

Core Molecular Data
The incorporation of four deuterium atoms into the 4-Acetaminophen sulfate structure results in

a precise mass shift, facilitating its use in mass spectrometry-based bioanalysis. The key

quantitative data for 4-Acetaminophen sulfate-d4 and its related compounds are summarized

below for direct comparison.
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Property
Acetaminophe
n

Acetaminophe
n-d4

4-
Acetaminophe
n Sulfate

4-
Acetaminophe
n Sulfate-d4

Molecular

Formula
C₈H₉NO₂ C₈H₅D₄NO₂ C₈H₉NO₅S C₈H₅D₄NO₅S

Molecular Weight

( g/mol )
151.16 155.2 231.23[1] 238.28[2]

Monoisotopic

Mass ( g/mol )
151.0633 155.0884 231.0201 235.0453

Systematic

Name

N-(4-

hydroxyphenyl)a

cetamide

N-(4-

hydroxyphenyl-

2,3,5,6-d₄)-

acetamide[3]

(4-

acetamidophenyl

) hydrogen

sulfate[1]

N-(4-

sulfonatophenyl)

acetamide-

2,2,3,3-d4[2]

CAS Number 103-90-2 64315-36-2[3] 10066-90-7[1] Not Available

Mass Spectrometry
In mass spectrometry, 4-Acetaminophen sulfate-d4 is typically analyzed in positive

electrospray ionization (ESI) mode. The protonated molecule [M+H]⁺ serves as the precursor

ion for multiple reaction monitoring (MRM).

Compound Precursor Ion (m/z) Product Ion (m/z) Use

Acetaminophen 152.1 110.0 Quantifier[4][5]

Acetaminophen-d4 156.1 114.1 Quantifier[4][5]

4-Acetaminophen

sulfate-d4
238.1

114.2 (C₄D₄H₂O⁺),

80.0 (SO₃⁻)
Quantifier[2]

Experimental Protocols
The synthesis of 4-Acetaminophen sulfate-d4 is a multi-step process involving deuteration,

acetylation, and sulfation, followed by rigorous purification.
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Synthesis of 4-Acetaminophen-d4
A common method for the synthesis of the precursor, 4-Acetaminophen-d4, involves the

acetylation of 4-aminophenol. To introduce the deuterium labels onto the phenyl ring, a

deuterated starting material is used.

Acetylation of 4-aminophenol-d4: 4-aminophenol-d4 is reacted with acetic anhydride. The

amine group of 4-aminophenol-d4 attacks the electrophilic carbonyl carbon of acetic

anhydride, leading to the formation of an amide bond and acetaminophen-d4. Acetic acid is

generated as a byproduct.[6]

Sulfation to Yield 4-Acetaminophen Sulfate-d4
The final step is the sulfation of 4-Acetaminophen-d4.

Enzymatic Sulfation: This is often carried out using the enzyme sulfotransferase (SULT) and

a sulfate donor such as 3'-phosphoadenosine-5'-phosphosulfate (PAPS). The reaction

involves the transfer of a sulfonate group from PAPS to the hydroxyl group of 4-

Acetaminophen-d4.

Purification
Post-synthesis, purification is crucial to ensure high isotopic and chemical purity.

Ion-Exchange Chromatography: The crude product is subjected to ion-exchange

chromatography to separate the desired sulfated compound from unreacted starting

materials and byproducts.[2]

Recrystallization: Further purification can be achieved by recrystallization from an

appropriate solvent system to yield a highly pure crystalline solid.[2][6]

Synthesis and Bioanalytical Workflow
The following diagram illustrates the general workflow from the synthesis of 4-Acetaminophen
sulfate-d4 to its application as an internal standard in bioanalytical methods.
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Caption: Synthesis and application workflow for 4-Acetaminophen sulfate-d4.
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Signaling Pathway Context: Acetaminophen
Metabolism
Acetaminophen is primarily metabolized in the liver through glucuronidation and sulfation. The

sulfation pathway, where 4-Acetaminophen sulfate is formed, is a critical route for its

detoxification and elimination.
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Caption: Major and minor metabolic pathways of acetaminophen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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